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Executive Summary

Endothion is an obsolete organophosphate insecticide for which there is a notable scarcity of
comprehensive environmental fate and transport data. This technical guide synthesizes the
available information on Endothion's physicochemical properties and estimated environmental
behavior. Due to the limited experimental data specific to Endothion, this document leverages
data on analogous organophosphate pesticides and details standardized testing protocols to
provide a robust framework for understanding its likely environmental persistence, mobility, and
degradation pathways in soil. This guide is intended to inform environmental risk assessments
and guide future research by outlining the methodologies required to generate definitive fate
and transport data.

Introduction

Endothion (CAS 2778-04-3) is an organothiophosphate insecticide and acaricide, previously
used to control sap-feeding insects and mites in various crops.[1][2] As with many
organophosphate pesticides, concerns over its environmental persistence, potential for
transport, and toxicity have led to its discontinuation in many parts of the world, including the
United States and Canada.[2][3] Understanding the environmental fate and transport of
Endothion in soil is crucial for assessing the risks associated with its historical use and for
managing any remaining environmental residues.
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This guide provides a comprehensive overview of the known properties of Endothion and
outlines the key processes governing its behavior in the soil environment, including
degradation, sorption, mobility, and bioaccumulation. In the absence of extensive empirical
data for Endothion, this document also details standardized experimental protocols and
analytical methods that are essential for generating such data.

Physicochemical Properties of Endothion

The environmental behavior of a pesticide is largely dictated by its physical and chemical
properties. The available data for Endothion is summarized in Table 1.

Property Value Reference
Chemical Formula CoH1306PS [3]
Molecular Weight 280.25 g/mol

S-[(5-Methoxy-4-ox0-4H-
IUPAC Name pyran-2-yl)methyl] O,O-
dimethyl phosphorothioate

CAS Number 2778-04-3
White crystals with a slight
Appearance
odor
Melting Point 90-91 °C
Water Solubility Very soluble
Log Kow (estimated) -0.31

Environmental Fate and Transport in Soil

The fate of Endothion in the soil is governed by a combination of degradation, sorption, and
transport processes. While specific experimental data for Endothion is limited, its behavior can
be inferred from its physicochemical properties and the known behavior of other
organophosphate pesticides.

Degradation
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Pesticide degradation in soil is a critical process that reduces its persistence and potential for
long-term environmental impact. Degradation can occur through biotic (microbial) and abiotic

(chemical) pathways.
Abiotic Degradation:

» Hydrolysis: As an organophosphate ester, Endothion is susceptible to hydrolysis, the
cleavage of chemical bonds by the addition of water. The rate of hydrolysis is pH-dependent,
generally increasing with increasing pH. Estimated hydrolysis half-lives for the phosphorus
ester component of Endothion are 132 days at pH 7 and 35 days at pH 8.

o Photolysis: Endothion contains chromophores that absorb light at wavelengths greater than
290 nm, suggesting it may be susceptible to direct photolysis on the soil surface.

Biotic Degradation: Microbial degradation is often the primary pathway for the breakdown of
organophosphate pesticides in soil. Soil microorganisms can utilize these compounds as a
source of carbon or phosphorus. The primary reaction in the microbial degradation of
organophosphates is hydrolysis, catalyzed by enzymes such as phosphatases and hydrolases.
This process typically involves the cleavage of the P-O-alkyl and P-O-aryl bonds. While specific
soil degradation half-life (DT50) data for Endothion is not available in the reviewed literature,
the half-life of organophosphates in soil can range from a few days to several weeks,
depending on soil type, microbial activity, temperature, and moisture.

A generalized degradation pathway for organophosphate pesticides is illustrated in the diagram
below.

Generalized Organophosphate Degradation Pathway in Soil

N Microbial
Hydrolysis Products Further Degradation CO2 +H20 +
ic Acid Derivati
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A generalized degradation pathway for organophosphate pesticides in soil.

Adsorption and Desorption (Sorption)

Sorption, the process by which a chemical binds to soil particles, significantly influences its
mobility and bioavailability. The key parameters used to quantify sorption are the soil-water
partition coefficient (Kd) and the soil organic carbon-water partition coefficient (Koc).

There is no experimentally determined Kd or Koc value for Endothion in the reviewed
literature. However, a Koc value of 10 has been estimated using a structure estimation method.
According to standard classification schemes, this very low Koc value suggests that Endothion
is expected to have very high mobility in soil. This implies a high potential for leaching into
groundwater, particularly in soils with low organic matter content.

The sorption of organophosphate pesticides is influenced by soil properties such as organic
matter content, clay content, and pH. Generally, sorption increases with higher organic matter
and clay content.

Mobility and Leaching

Mobility refers to the movement of a pesticide through the soil profile, primarily with flowing
water (leaching). The high water solubility and very low estimated Koc value of Endothion
indicate a high potential for leaching. This means that under conditions of sufficient rainfall or
irrigation, Endothion is likely to move downward through the soil profile and potentially reach
groundwater.

Field or laboratory column leaching studies specific to Endothion were not found. Such studies
are necessary to definitively determine its mobility in different soil types.

Bioaccumulation

Bioaccumulation is the process by which a chemical is taken up by an organism from the
environment. The bioconcentration factor (BCF) is a measure of this potential. An estimated
BCF of 3 in fish has been calculated for Endothion. This low BCF value suggests that the
potential for bioconcentration in aquatic organisms is low. Data on the bioaccumulation of
Endothion in soil organisms is not available.
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Experimental Protocols

To address the data gaps for Endothion, standardized experimental protocols should be
followed. The following sections detail the methodologies for key environmental fate studies,
based on OECD (Organisation for Economic Co-operation and Development) and EPA
(Environmental Protection Agency) guidelines.

Soil Degradation Rate and Pathway (OECD 307)

This study determines the rate of aerobic and anaerobic transformation of a chemical in soill
and identifies its degradation products.

Methodology:

o Test System: Soil samples (typically 50-200g) are treated with the 1“C-labeled test
substance. The application rate should reflect the maximum recommended field application
rate.

 Incubation: The treated soil is incubated in the dark in biometer flasks or a flow-through
system at a controlled temperature (e.g., 20°C).

» Aerobic Conditions: A continuous stream of air is passed through the system to maintain
aerobic conditions. Evolved *CO:z: is trapped in an alkaline solution to quantify
mineralization.

e Anaerobic Conditions: After an initial aerobic phase to establish microbial activity, the system
is purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

o Sampling: Duplicate flasks are removed at specified time intervals over a period of up to 120
days.

o Extraction and Analysis: Soil samples are extracted with appropriate solvents. The parent
compound and its transformation products in the extracts are separated (e.g., by HPLC) and
quantified (e.g., by liquid scintillation counting). Non-extractable residues are determined by
combustion of the extracted soil.

The workflow for an aerobic soil degradation study is depicted below.
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Experimental Workflow for Aerobic Soil Degradation Study (OECD 307)
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Workflow for an aerobic soil degradation study based on OECD 307.
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Adsorption/Desorption - Batch Equilibrium Method
(OECD 106)

This method is used to determine the adsorption and desorption coefficients (Kd, Koc) of a
chemical in different solil types.

Methodology:

o Soil Preparation: A minimum of five different soil types with varying properties (organic
carbon, clay content, pH) are used.

o Preliminary Study: A preliminary test is conducted to determine the appropriate soil-to-
solution ratio, equilibration time, and to check for adsorption to the test vessel walls.

o Adsorption Phase: Known masses of soil are equilibrated with a known volume of a solution
of the test substance (in 0.01 M CaClz) of varying concentrations. The suspensions are
shaken at a constant temperature until equilibrium is reached.

o Separation: The solid and liquid phases are separated by centrifugation.

e Analysis: The concentration of the test substance in the aqueous phase is determined. The
amount adsorbed to the soil is calculated by the difference between the initial and equilibrium
concentrations in solution.

o Desorption Phase: After the adsorption phase, a portion of the supernatant is replaced with a
pesticide-free solution, and the samples are re-equilibrated to determine the amount of the
test substance that desorbs from the soil.

o Data Analysis: Adsorption and desorption isotherms (e.g., Freundlich isotherms) are plotted
to calculate the Kd and Koc values.

The workflow for a batch equilibrium adsorption/desorption study is illustrated below.
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Workflow for Adsorption/Desorption Study (OECD 106)
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Workflow for a batch equilibrium adsorption/desorption study.
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Soil Column Leaching (EPA OPPTS 835.1240 /| OECD
312)

This study assesses the mobility of a pesticide and its degradation products through soil
columns.

Methodology:

Column Preparation: Glass or stainless steel columns are packed with sieved soil to a
defined bulk density.

Soil Saturation: The soil columns are pre-wetted from the bottom to achieve saturation.

Pesticide Application: The test substance (parent compound or aged soil residues) is applied
to the top of the soil column.

Leaching: Artificial rain (e.g., 0.01 M CacClz) is applied to the top of the column at a constant
flow rate.

Leachate Collection: The leachate is collected in fractions over a defined period.

Soil Sectioning: At the end of the experiment, the soil column is pushed out and sectioned
into segments.

Analysis: The leachate fractions and soil segments are analyzed for the parent compound
and its major degradation products.

Data Analysis: A mass balance is performed to determine the distribution of the pesticide and
its metabolites in the soil column and leachate.

Analytical Methods for Detection in Soil

The analysis of Endothion and other organophosphate pesticides in soil typically involves
solvent extraction followed by chromatographic analysis.

o Extraction: Soil samples are commonly extracted using an organic solvent or a mixture of
solvents, such as acetonitrile or acetone/methylene chloride. Techniques like sonication,
Soxhlet extraction, or accelerated solvent extraction (ASE) can be employed.
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o Cleanup: The resulting extract may require a cleanup step to remove interfering co-
extractives from the soil matrix. Solid-phase extraction (SPE) is a common cleanup
technique.

e Analysis: Gas chromatography (GC) is the most common technique for the analysis of
organophosphate pesticides. A mass spectrometer (MS) is often used as the detector (GC-
MS) for its high selectivity and sensitivity, allowing for confident identification and
guantification of the target compounds. A flame photometric detector (FPD), which is specific
for phosphorus- and sulfur-containing compounds, can also be used.

Conclusion

Endothion is an obsolete organophosphate insecticide with limited available data on its
environmental fate and transport in soil. Based on its physicochemical properties and
estimated parameters, Endothion is expected to be highly mobile in soil with a potential to
leach into groundwater. Its persistence is likely governed by hydrolysis and microbial
degradation, with degradation rates expected to be faster in microbially active soils with neutral
to alkaline pH. The potential for bioaccumulation is predicted to be low.

Due to the significant data gaps, this technical guide emphasizes the necessity of conducting
standardized environmental fate studies to accurately characterize the behavior of Endothion
in soil. The detailed experimental protocols provided, based on internationally recognized
guidelines, offer a clear roadmap for generating the required data on degradation, sorption, and
mobility. The information presented herein serves as a critical resource for researchers and
environmental professionals in assessing the potential risks of Endothion and in designing
future studies to fill the existing knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Endothion in Soil: A Technical Guide to its
Environmental Fate and Transport]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671283#environmental-fate-and-transport-of-
endothion-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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